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Cat. No.: B12370308

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two prominent Galanin Receptor 2 (GAL2R)
agonists: Ala5-Galanin (2-11) and M1145. The information presented is supported by
experimental data to assist researchers in selecting the appropriate tool for their specific needs
in studying the galaninergic system.

Introduction to GAL2R and its Agonists

The galanin receptor 2 (GAL2R) is a G-protein coupled receptor (GPCR) implicated in a variety
of physiological processes, including neuroprotection, anxiety, and pain modulation. The
development of selective agonists for GAL2R is crucial for elucidating its specific functions and
for its potential as a therapeutic target. Ala5-Galanin (2-11) and M1145 are two peptide-based
agonists that have demonstrated selectivity for GAL2R.

Ala5-Galanin (2-11) is a modified fragment of the endogenous ligand galanin, specifically
engineered for GAL2R specificity.[1] M1145 is a chimeric peptide designed to be a potent and
selective GAL2R agonist.[2][3] This guide will compare these two agonists based on their
binding affinity, functional potency, and selectivity.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for Ala5-Galanin (2-11) and
M1145, providing a direct comparison of their performance as GAL2R agonists.
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Table 1: Receptor Binding Affinity (Ki, nM)

Ligand GALI1R (Ki, nM) GALZ2R (Ki, nM) GAL3R (Ki, nM)
Ala5-Galanin (2-11) >100,000[1] 258[4][5] >100,000[1]
M1145 587[2] 6.55[2][6] 497[2]

Table 2: Functional Potency (EC50, nM)

Ligand Assay Type Cell Line EC50 (nM)
] Inositol Phosphate CHO-K1 expressing
Ala5-Galanin (2-11) ) 1010[7]
Accumulation human GAL2R
Inositol Phosphate CHO cells expressing
M1145 ) 38[2]
Accumulation GalR2

Signaling Pathway

Activation of GAL2R by an agonist, such as Ala5-Galanin (2-11) or M1145, primarily initiates a
signaling cascade through the Gqg/11 family of G-proteins.[8][9][10] This leads to the activation
of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate
(PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release
of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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